Cas no 2138146-08-2 (5-(Chlorosulfonyl)-3-cyclopentylthiophene-2-carboxylic acid)

• Product Name: 5-(Chlorosulfonyl)-3-cyclopentylthiophene-2-carboxylic acid
• CAS No: 2138146-08-2
• MF: C₁₀H₁₁ClO₄S₂
• MW: 294.774939775467
• CID: 6383509
• PubChem ID: 165454113
• Update Time: 2025-10-23

5-(Chlorosulfonyl)-3-cyclopentylthiophene-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-(chlorosulfonyl)-3-cyclopentylthiophene-2-carboxylic acid
• EN300-716688
• 2138146-08-2
• 5-(Chlorosulfonyl)-3-cyclopentylthiophene-2-carboxylic acid

• Inchi： 1S/C10H11ClO4S2/c11-17(14,15)8-5-7(6-3-1-2-4-6)9(16-8)10(12)13/h5-6H,1-4H2,(H,12,13)
• InChI Key： UOVHROWUQDBRET-UHFFFAOYSA-N
• SMILES： ClS(C1=CC(=C(C(=O)O)S1)C1CCCC1)(=O)=O

Computed Properties

• Exact Mass: 293.9787289g/mol
• Monoisotopic Mass: 293.9787289g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 397
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 108Ų

Additional information on 5-(Chlorosulfonyl)-3-cyclopentylthiophene-2-carboxylic acid

Research Briefing on 5-(Chlorosulfonyl)-3-cyclopentylthiophene-2-carboxylic acid (CAS: 2138146-08-2) in Chemical Biology and Pharmaceutical Applications

5-(Chlorosulfonyl)-3-cyclopentylthiophene-2-carboxylic acid (CAS: 2138146-08-2) is a specialized thiophene derivative that has garnered significant attention in recent chemical biology and pharmaceutical research due to its unique structural features and potential applications in drug discovery. This compound, characterized by a chlorosulfonyl group and a cyclopentyl substituent on the thiophene ring, serves as a versatile intermediate for the synthesis of bioactive molecules. Recent studies have explored its utility in the development of enzyme inhibitors, receptor modulators, and other pharmacologically active agents.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers investigated the role of 5-(Chlorosulfonyl)-3-cyclopentylthiophene-2-carboxylic acid as a key building block for the synthesis of novel kinase inhibitors. The study demonstrated that the chlorosulfonyl group facilitates efficient coupling reactions with various nucleophiles, enabling the rapid generation of diverse compound libraries. The cyclopentyl moiety was found to enhance binding affinity to target proteins by promoting hydrophobic interactions within enzyme active sites. These findings highlight the compound's potential in high-throughput screening campaigns for kinase-targeted therapeutics.

Another significant application was reported in a 2024 ACS Chemical Biology publication, where the compound was utilized in the development of covalent inhibitors for cysteine proteases. The reactive chlorosulfonyl group was shown to form stable thioether bonds with catalytic cysteine residues, leading to irreversible enzyme inhibition. This property makes 5-(Chlorosulfonyl)-3-cyclopentylthiophene-2-carboxylic acid particularly valuable for targeting proteases involved in inflammatory and neurodegenerative diseases. Structural optimization studies revealed that the cyclopentyl group contributes to improved membrane permeability and metabolic stability of the resulting inhibitors.

Recent advances in synthetic methodology have expanded the utility of this compound. A 2023 Organic Letters report described a novel palladium-catalyzed cross-coupling protocol that enables efficient functionalization of the thiophene core while preserving the chlorosulfonyl group. This methodological breakthrough has facilitated the synthesis of complex derivatives with enhanced biological activity and selectivity profiles. Computational studies have further elucidated the conformational preferences of the molecule, providing valuable insights for rational drug design.

The pharmaceutical industry has shown growing interest in 5-(Chlorosulfonyl)-3-cyclopentylthiophene-2-carboxylic acid as evidenced by recent patent filings. Several major pharmaceutical companies have disclosed applications of this scaffold in the development of antiviral and anticancer agents. Particularly noteworthy is its incorporation into protease inhibitors targeting SARS-CoV-2 and other RNA viruses, where the chlorosulfonyl group serves as a warhead for covalent binding to viral enzymes. These developments underscore the compound's importance in addressing current therapeutic challenges.

From a safety and handling perspective, recent toxicological assessments have confirmed that proper precautions must be taken when working with this compound due to the reactivity of the chlorosulfonyl group. However, its stability in anhydrous conditions and compatibility with various reaction media make it a practical choice for medicinal chemistry applications. Ongoing research continues to explore new derivatives and applications, positioning 5-(Chlorosulfonyl)-3-cyclopentylthiophene-2-carboxylic acid as a valuable tool in modern drug discovery efforts.